Cas no 424791-16-2 (Benzoic acid, 5-methyl-2-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 5-methyl-2-(phenylmethoxy)-, methyl ester
• CAS No: 424791-16-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD32902647
• CID: 3982855
• PubChem ID: 21327332
• Update Time: 2025-05-30

Benzoic acid, 5-methyl-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methyl-2-(phenylmethoxy)-, methyl ester
• Methyl 2-(benzyloxy)-5-methylbenzoate
• MFCD32902647
• SCHEMBL11565369
• CS-0195854
• 424791-16-2
• E96151

• MDL： MFCD32902647
• Inchi： 1S/C16H16O3/c1-12-8-9-15(14(10-12)16(17)18-2)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： KZJVCENZDJZLMQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=CC=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 5-methyl-2-(phenylmethoxy)-, methyl ester

Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester (CAS No. 424791-16-2)

Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester is a chemically synthesized compound with the CAS registry number 424791-16-2. This compound belongs to the class of aromatic esters and is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methyl group at the 5-position and a phenylmethoxy group at the 2-position. The methyl ester functionality further enhances its chemical properties, making it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester typically involves multi-step organic reactions. Starting from the corresponding benzoic acid derivative, the introduction of the phenylmethoxy group is achieved through nucleophilic aromatic substitution or coupling reactions. Subsequent esterification steps yield the final methyl ester product. The precise control of reaction conditions is crucial to ensure high purity and optimal yields.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its biological activity, particularly its ability to modulate key enzymes and receptors involved in various disease pathways. For instance, in vitro assays have demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead molecule for anti-cancer drug development.

In addition to its pharmacological applications, Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester has shown promise in materials science. Its aromatic structure and ester functionality make it an attractive candidate for use in polymer synthesis and as a precursor for advanced materials with tailored properties. For example, recent research has focused on incorporating this compound into polymeric systems to enhance thermal stability and mechanical strength.

From an environmental perspective, understanding the degradation pathways of Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester is critical for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for ensuring sustainable practices in its production and disposal.

The structural uniqueness of Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester also makes it a valuable tool in organic synthesis as a building block for constructing more complex molecules. Its ability to participate in various cross-coupling reactions has been exploited to synthesize bioactive compounds with intricate architectures.

In conclusion, Benzoic Acid, 5-Methyl-2-(Phenylmethoxy)-, Methyl Ester (CAS No. 424791-16-2) is a multifaceted compound with diverse applications across different scientific domains. Its chemical properties and biological activity make it an intriguing subject for further research and development.